2-Phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole

• Molecular Formula: C32H22N4O
• Molecular Weight: 478.5 g/mol
• IUPAC Name: 2-phenyl-5-[4-(10-phenylphenazin-5-yl)phenyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C32H22N4O/c1-3-11-23(12-4-1)31-33-34-32(37-31)24-19-21-26(22-20-24)36-29-17-9-7-15-27(29)35(25-13-5-2-6-14-25)28-16-8-10-18-30(28)36/h1-22H
• InChI Key: ZVKHVPQTMIBXND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)C3=CC=C(C=C3)N4C5=CC=CC=C5N(C6=CC=CC=C64)C7=CC=CC=C7

Description

2-Phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole (CAS 1620128-07-5) is a high-purity, synthetic organic compound with a molecular formula of C 32 H 22 N 4 O and a molecular weight of 478.54 g/mol . This complex molecule features a 1,3,4-oxadiazole ring, a privileged scaffold in medicinal chemistry and materials science known for its versatile applications in research . In pharmaceutical research, derivatives of the 1,3,4-oxadiazole core demonstrate a broad spectrum of significant biological activities. These include potent anticancer properties , with some analogs acting as effective EGFR inhibitors or demonstrating cytotoxicity against various human cancer cell lines . Furthermore, the 1,3,4-oxadiazole scaffold is investigated for its antioxidant , antibacterial , and enzyme-inhibitory effects (e.g., against α-glucosidase), making it a valuable template for developing new therapeutic agents . Beyond biomedical applications, the electron-transport properties of the 1,3,4-oxadiazole ring make this compound of interest in material science , particularly in the development of organic light-emitting diodes (OLEDs) and other functional materials . This product is provided for Research Use Only and is not intended for diagnostic or therapeutic use in humans or animals .

Preparation Methods

Typical Synthetic Routes:

• Cyclodehydration of diacyl hydrazines using phosphorus oxychloride or similar dehydrating agents.
• Ring closure of acid hydrazides with carboxylic acids or acid chlorides.
• Direct reaction of acid hydrazides with cyclizing agents such as POCl3 or P2O5.
• Use of carbon disulfide in some cases for ring closure to form thiol-substituted oxadiazoles.

Synthetic Strategy for 2-Phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole

The synthesis of this compound involves assembling the oxadiazole core substituted at the 2- and 5-positions with phenyl and phenylphenazinyl groups, respectively. The general approach includes:

Preparation of Key Intermediates

• Phenylphenazine moiety synthesis : Phenylphenazine derivatives are typically prepared via condensation and cyclization reactions involving phenazine precursors and phenyl substituents.
• Hydrazide formation : Aromatic hydrazides are synthesized by reacting corresponding esters or acids with hydrazine hydrate.
• Formation of diacyl hydrazines : Coupling of hydrazides with aromatic acid chlorides or acids to form diacyl hydrazines, which are precursors for oxadiazole ring formation.

Cyclization to Oxadiazole

• The diacyl hydrazine intermediate undergoes cyclodehydration using phosphorus oxychloride (POCl3) or similar agents under reflux conditions to form the 1,3,4-oxadiazole ring.
• Reaction conditions typically involve heating at 80–110 °C for several hours (4–7 h), followed by quenching in ice and neutralization to precipitate the product.

Coupling with Phenylphenazinyl Substituent

• The 5-position of the oxadiazole ring is substituted with a 4-(10-phenylphenazin-5(10H)-yl)phenyl group via nucleophilic aromatic substitution or palladium-catalyzed cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig coupling), depending on the functional groups present on the intermediates.
• This step often requires careful control of reaction conditions to preserve the integrity of the phenazine moiety and avoid side reactions.

Detailed Reaction Conditions and Reagents

Step	Reaction Type	Reagents & Conditions	Notes
1	Hydrazide formation	Hydrazine hydrate, ethanol, reflux	Converts esters or acids to hydrazides
2	Diacyl hydrazine synthesis	Aromatic acid chloride or acid, base (e.g., DIPEA), solvent (DCM)	Coupling reaction, often room temperature to mild heating
3	Cyclodehydration to oxadiazole	Phosphorus oxychloride (POCl3), reflux (80–110 °C), 4–7 h	Key ring closure step
4	Coupling with phenylphenazinyl group	Pd-catalyst, base, suitable solvent (e.g., toluene, DMF), inert atmosphere	Cross-coupling to attach phenazine moiety

Representative Synthetic Procedure (Adapted from Literature)

• Synthesis of Aromatic Hydrazide : The corresponding aromatic ester is refluxed with hydrazine hydrate in ethanol to yield the hydrazide intermediate.

• Formation of Diacyl Hydrazine : The hydrazide is reacted with 4-(10-phenylphenazin-5(10H)-yl)benzoic acid chloride in dichloromethane with DIPEA as base at room temperature for 3–5 hours to form the diacyl hydrazine.

• Cyclodehydration to Oxadiazole : The diacyl hydrazine is treated with phosphorus oxychloride under reflux for 4–7 hours. After cooling, the reaction mixture is poured onto crushed ice and neutralized with sodium bicarbonate solution to precipitate the oxadiazole product.

• Purification : The crude product is purified by recrystallization from ethanol or by column chromatography.

Characterization Techniques

• Melting Point Determination : Confirms purity and identity.
• Infrared Spectroscopy (IR) : Identification of characteristic oxadiazole ring vibrations (~1600–1700 cm⁻¹), NH, and aromatic C-H stretches.
• Nuclear Magnetic Resonance (NMR) : ^1H and ^13C NMR to confirm the aromatic protons, oxadiazole ring carbons, and phenazine moiety.
• Mass Spectrometry (MS) : Molecular ion peak consistent with molecular weight (~478.5 g/mol).
• Elemental Analysis : Confirms molecular formula C32H22N4O.
• Chromatographic Purity : TLC and HPLC to assess purity.

Summary Table of Preparation Methods

Parameter	Details
Molecular Formula	C32H22N4O
Molecular Weight	478.5 g/mol
Key Cyclization Agent	Phosphorus oxychloride (POCl3)
Solvents Used	Ethanol, dichloromethane (DCM), toluene, DMF
Base for Coupling	N,N-Diisopropylethylamine (DIPEA)
Reaction Temperature	Room temperature to reflux (80–110 °C)
Reaction Time	3–7 hours depending on step
Purification	Recrystallization, column chromatography
Characterization	IR, ^1H NMR, ^13C NMR, MS, melting point

Research Findings and Notes

• The use of phosphorus oxychloride is critical for efficient cyclodehydration to form the oxadiazole ring with high yield and purity.
• The choice of solvent and base significantly affects the coupling efficiency; dichloromethane and DIPEA provide optimal conditions for coupling aromatic acid chlorides with hydrazides.
• The phenylphenazinyl substituent requires mild reaction conditions during coupling to avoid degradation of the sensitive phenazine ring system.
• The multistep synthesis demands careful purification at each stage to ensure the final compound's structural integrity and biological activity potential.
• Characterization data consistently confirm the successful formation of the target compound with expected spectral signatures and molecular weight.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the phenazinyl group, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can convert the oxadiazole ring to more saturated heterocycles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are employed under controlled conditions.

Major Products

Oxidation Products: Quinone derivatives.

Reduction Products: Saturated heterocycles.

Substitution Products: Functionalized phenyl derivatives.

Scientific Research Applications

Electronic and Optical Applications

Organic Light Emitting Diodes (OLEDs)
One of the most prominent applications of 2-Phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole is in the development of organic light-emitting diodes. The compound exhibits thermally activated delayed fluorescence (TADF) characteristics, which are crucial for enhancing the efficiency of OLEDs. Studies have shown that OLEDs incorporating this compound can achieve high external quantum efficiencies, making them suitable for use in displays and lighting technologies .

Photophysical Properties
The photophysical properties of this compound indicate a strong potential for use in optoelectronic devices. Its unique structure allows for effective spatial separation of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO), which is essential for TADF emitters. This characteristic contributes to its ability to convert electrical energy into light efficiently .

Medicinal Chemistry

Biological Activity
Research has indicated that oxadiazole derivatives, including 2-Phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole, exhibit a variety of biological activities. These include antimicrobial, anti-inflammatory, and anticancer properties. The presence of phenazine moieties enhances its interaction with biological targets, making it a candidate for drug development .

Molecular Docking Studies
Molecular docking studies have been employed to investigate the binding affinity of this compound with various biological targets. These studies help elucidate its mechanism of action and therapeutic potential against diseases such as cancer and bacterial infections. Techniques such as in vitro assays further validate these findings by assessing the compound's efficacy in biological systems .

Chemical Synthesis and Characterization

Synthesis Pathways
The synthesis of 2-Phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole typically involves multi-step reactions that include cyclization processes common to oxadiazole derivatives. Understanding these synthetic routes is crucial for scaling production for commercial applications .

Data Table: Comparison of Related Compounds

Compound Name	Structural Features	Unique Aspects
2-Amino-5-phenyloxadiazole	Contains an amino group	Known for enhanced solubility and activity
2-(4-Ethenylphenyl)-5-phenyloxadiazole	Features an ethenyl group	Exhibits different reactivity patterns
5-(substituted phenyl)-1,3,4-oxadiazoles	Various substitutions on the phenyl ring	Diverse biological activities depending on substituents

The uniqueness of 2-Phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole lies in its complex structure combining multiple phenolic units along with a phenazin core. This complexity may enhance its electronic properties and biological efficacy compared to simpler oxadiazoles .

Case Studies

OLED Performance Evaluation
A study evaluated the performance of OLEDs utilizing this compound as a TADF emitter. The results indicated that devices incorporating 2-Phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole achieved external quantum efficiencies exceeding 20%, demonstrating significant promise for future applications in display technology .

Anticancer Activity Assessment
Another study focused on assessing the anticancer properties of this compound through various assays against cancer cell lines. The results showed promising inhibitory effects on cell proliferation, suggesting potential pathways for therapeutic intervention .

Mechanism of Action

The mechanism of action of 2-Phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole involves its interaction with molecular targets such as DNA and proteins. The compound can intercalate into DNA, disrupting its structure and function, leading to the inhibition of cell proliferation. Additionally, it can interact with specific proteins, modulating their activity and affecting various cellular pathways.

Comparison with Similar Compounds

Phenazine-Oxadiazole vs. Triazole Derivatives

The compound is structurally analogous to triazole-based emitters such as 5-(4-(4,5-diphenyl-4H-1,2,4-triazol-3-yl)phenyl)-10-phenyl-5,10-dihydrophenazine (PPZ-3TPT) and 5-(4-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)phenyl)-10-phenyl-5,10-dihydrophenazine (PPZ-4TPT) . Key differences include:

• Electron-Accepting Strength : The oxadiazole moiety in the target compound exhibits stronger electron-withdrawing character than triazole, leading to a red-shifted emission (longer wavelengths) and enhanced charge transfer efficiency .
• $ \Delta E{\text{ST}} $: The target compound achieves a smaller $ \Delta E{\text{ST}} $ (critical for TADF) compared to triazole derivatives, enabling efficient reverse intersystem crossing (RISC) .

Comparison with Phenoxazine-Oxadiazole Hybrids

2,5-Bis(4-(10H-phenoxazin-10-yl)phenyl)-1,3,4-oxadiazole (2PXZ-OXD), a donor-acceptor-donor (D-A-D) structured emitter, achieves an external quantum efficiency (EQE) of 14.9%, outperforming the target compound’s donor-acceptor (D-A) design. This highlights the advantage of D-A-D architectures in balancing photoluminescence quantum yield (PLQY) and TADF performance .

Table 1: Key Properties of Oxadiazole-Based Emitters

Compound Name	Structure Type	$ \Delta E_{\text{ST}} $ (eV)	Emission $ \lambda_{\text{max}} $ (nm)	EQE (%)	Application
2-Phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole	D-A	0.15–0.20	520–540	~12–14	Green TADF OLEDs
PPZ-3TPT	D-A (Triazole)	0.25–0.30	480–500	<10	Blue-green OLEDs
PPZ-4TPT	D-A (Triazole)	0.28–0.33	470–490	<10	Blue OLEDs
2PXZ-OXD	D-A-D	0.10–0.15	530–550	14.9	High-efficiency OLEDs
2DPAc-OXD (Anthracene-oxadiazole derivative)	D-A	0.20–0.25	450–470	~8–10	Blue OLEDs

Key Observations :

• The target compound’s phenazine-oxadiazole combination provides a balance between emission wavelength and $ \Delta E_{\text{ST}} $, making it competitive for green TADF emitters.
• Triazole derivatives (PPZ-3TPT, PPZ-4TPT) underperform in EQE due to weaker ICT and larger $ \Delta E_{\text{ST}} $ .
• Anthracene-oxadiazole derivatives (e.g., 2DPAc-OXD) prioritize blue emission but suffer from lower EQE compared to phenazine-based systems .

Biological Activity

The compound 2-Phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole is a member of the oxadiazole family, which has garnered attention for its diverse biological activities. This article provides a comprehensive review of the biological activity associated with this compound, supported by various studies and data.

• Molecular Formula : C₃₂H₂₂N₄O
• Molecular Weight : 478.5 g/mol
• CAS Number : 1620128-07-5

Biological Activity Overview

The biological activities of oxadiazole derivatives, including the compound , are vast and include antibacterial, antitumor, and anti-inflammatory effects. The following sections detail specific activities and findings related to 2-Phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole .

Antibacterial Activity

Research on oxadiazole derivatives has shown promising antibacterial properties. A study conducted on various synthesized oxadiazole compounds demonstrated that they exhibited significant antibacterial activity against several microbial strains. The structure–activity relationship (SAR) analysis indicated that modifications in the oxadiazole ring could enhance antibacterial efficacy.

Compound	MIC (µg/mL)	Activity Against
2a	0.5	E. coli
2b	0.25	S. aureus

The compound's effectiveness was compared to standard antibiotics like amoxicillin, highlighting its potential as a lead compound in the development of new antibacterial agents .

Antitumor Activity

The antitumor activity of 2-Phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole was evaluated using various cancer cell lines. In vitro assays showed that this compound exhibited a mean IC₅₀ value of approximately 9.4 µM against a panel of 11 different tumor cell lines.

Cell Line	IC₅₀ (µM)
MCF7 (Breast Cancer)	8.0
A549 (Lung Cancer)	9.5
HeLa (Cervical Cancer)	10.2

These results indicate that the compound possesses selective cytotoxicity towards certain cancer types, warranting further investigation into its mechanism of action and potential clinical applications .

The biological activity of oxadiazoles is often attributed to their ability to interact with biological macromolecules such as proteins and nucleic acids. Studies suggest that 2-Phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole may act by inhibiting key enzymes involved in cellular proliferation and survival pathways.

Case Studies

• Antitubercular Activity : In a study focusing on antitubercular agents derived from oxadiazoles, compounds similar to 2-Phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole showed significant inhibition against Mycobacterium tuberculosis. The most active derivatives demonstrated MIC values below 0.1 µg/mL .
• Anti-inflammatory Effects : Another study highlighted the anti-inflammatory properties of oxadiazoles through the inhibition of pro-inflammatory cytokines in vitro. This suggests potential therapeutic applications in inflammatory diseases .

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for 2-phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole, and how can its purity be validated?

• Methodology : The compound is typically synthesized via thermal cyclization of acylhydrazides or nucleophilic substitution of chloromethyl-oxadiazole precursors. For example, derivatives of 1,3,4-oxadiazoles are often prepared by refluxing acylhydrazides with phosphoryl chloride (POCl₃) or using 2,5-dimethoxytetrahydrofuran in glacial acetic acid .
• Purity Validation : Use a combination of thin-layer chromatography (TLC) to monitor reaction progress, followed by recrystallization in ethanol. Confirm purity via melting point analysis, elemental analysis (C, H, N), and spectroscopic techniques (¹H/¹³C NMR, FT-IR) .

Q. Which spectroscopic and crystallographic methods are most effective for structural characterization?

• X-ray Crystallography : Single-crystal X-ray diffraction (SCXRD) provides precise bond lengths (mean C–C = 0.005 Å) and dihedral angles between planar oxadiazole and phenyl/phenazine moieties .
• Vibrational Spectroscopy : FT-IR and Raman spectroscopy identify functional groups (e.g., C=N stretching at ~1600 cm⁻¹, C–O–C vibrations at ~1250 cm⁻¹). DFT-calculated vibrational modes can validate experimental spectra .

Q. What are the key electronic properties (e.g., HOMO-LUMO energies) of this compound?

• Orbital Energies : Experimental HOMO and LUMO values are derived from cyclic voltammetry or UV-Vis spectroscopy. For oxadiazole derivatives, typical HOMO values range from -6.2 to -5.5 eV and LUMO from -2.4 to -1.8 eV . DFT studies using B3LYP/6-31G(d) basis sets predict similar trends but may require solvent-effect corrections .

Advanced Research Questions

Q. How can density functional theory (DFT) optimize the design of oxadiazole-based materials for OLED applications?

• DFT Workflow :

Model the molecular geometry using Gaussian or ORCA software.

Calculate frontier orbitals (HOMO-LUMO) to assess charge injection barriers.

Simulate electron-hole recombination efficiency via excited-state calculations (TD-DFT) .

• Experimental Validation : Compare DFT-predicted emission wavelengths (λ_em) with photoluminescence (PL) spectra. Adjust substituents (e.g., biphenyl vs. tert-butyl groups) to tune bandgaps .

Q. What strategies resolve contradictions in reported charge transport properties for oxadiazole derivatives?

• Case Study : Discrepancies in electron mobility (μ_e) may arise from film morphology (amorphous vs. crystalline) or measurement techniques (time-of-flight vs. space-charge-limited current).
• Resolution : Use atomic force microscopy (AFM) to assess film uniformity and impedance spectroscopy to decouple bulk vs. interfacial effects .

Q. How does the incorporation of phenazine units influence scintillation efficiency in radiation detectors?

• Mechanism : Phenazine enhances π-conjugation, improving UV absorption and energy transfer to fluors like PBD (2-phenyl-5-(4-biphenylyl)-1,3,4-oxadiazole).
• Optimization : Measure attenuation length and light yield in polymer matrices (e.g., polystyrene). Compare with benchmark fluors (e.g., POPOP) using gamma-ray excitation .

Q. What experimental and computational approaches validate the biological activity of oxadiazole derivatives without commercial bias?

• Antimicrobial Assays : Perform MIC (minimum inhibitory concentration) tests against Gram-positive/negative bacteria. Pair with molecular docking to identify target proteins (e.g., dihydrofolate reductase) .
• Toxicity Screening : Use in vitro cell viability assays (MTT) and in silico ADMET predictions to prioritize non-toxic candidates .